Cas no 1260803-28-8 (5-bromo-3,4-dihydro-1H-2-benzopyran-4-one)

5-Bromo-3,4-dihydro-1H-2-benzopyran-4-one is a brominated derivative of 3,4-dihydro-1H-2-benzopyran-4-one, featuring a reactive bromine substituent at the 5-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the construction of heterocyclic frameworks and pharmaceutical scaffolds. The presence of the bromine atom enhances its utility in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling further functionalization. Its stable benzopyranone core offers a rigid structure for derivatization, making it valuable in medicinal chemistry and materials science. The compound is typically characterized by high purity and consistent reactivity, ensuring reliable performance in synthetic applications. Proper handling under inert conditions is recommended due to its sensitivity to moisture and air.

5-bromo-3,4-dihydro-1H-2-benzopyran-4-one structure

1260803-28-8 structure

Product Name:5-bromo-3,4-dihydro-1H-2-benzopyran-4-one

CAS No:1260803-28-8

MF:C₉H₇BrO₂

MW:227.054682016373

MDL:MFCD09744067

CID:1103506

PubChem ID:53423913

Update Time:2025-05-28

5-bromo-3,4-dihydro-1H-2-benzopyran-4-one Chemical and Physical Properties

Names and Identifiers

- 5-Bromo-4-Isochromanone
- 5-bromo-3,4-dihydro-1H-2-benzopyran-4-one
- G74922
- starbld0000172
- 5-Bromo-isochroman-4-one
- AKOS032945568
- EN300-7867112
- A854039
- 5-bromo-1H-isochromen-4-one
- 1260803-28-8
- 5-Bromoisochroman-4-one
- MDL： MFCD09744067
- Inchi： 1S/C9H7BrO2/c10-7-3-1-2-6-4-12-5-8(11)9(6)7/h1-3H,4-5H2
- InChI Key： YRUCZWJRYDGDHP-UHFFFAOYSA-N
- SMILES： BrC1=CC=CC2COCC(C=21)=O

Computed Properties

Exact Mass: 225.96294g/mol
Monoisotopic Mass: 225.96294g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 193
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 26.3Å²

5-bromo-3,4-dihydro-1H-2-benzopyran-4-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	Y0991730-5g	5-Bromo-isochroman-4-one	1260803-28-8	95%	5g	$2660	2024-08-02
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBLJ00077-100MG	5-bromo-3,4-dihydro-1H-2-benzopyran-4-one	1260803-28-8	95%	100MG	￥ 1,900.00	2023-04-06
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBLJ00077-250MG	5-bromo-3,4-dihydro-1H-2-benzopyran-4-one	1260803-28-8	95%	250MG	￥ 3,036.00	2023-04-06
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBLJ00077-500MG	5-bromo-3,4-dihydro-1H-2-benzopyran-4-one	1260803-28-8	95%	500MG	￥ 5,062.00	2023-04-06
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBLJ00077-1G	5-bromo-3,4-dihydro-1H-2-benzopyran-4-one	1260803-28-8	95%	1g	￥ 7,590.00	2023-04-06
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBLJ00077-5G	5-bromo-3,4-dihydro-1H-2-benzopyran-4-one	1260803-28-8	95%	5g	￥ 22,770.00	2023-04-06
Aaron	AR00A0C0-50mg	5-Bromoisochroman-4-one	1260803-28-8	95%	50mg	$428.00	2025-02-14
Aaron	AR00A0C0-100mg	5-Bromoisochroman-4-one	1260803-28-8	95%	100mg	$626.00	2025-02-14
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